Cas no 2309310-50-5 (8-(5-fluoro-1-benzothiophene-2-carbonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane)

• Product Name: 8-(5-fluoro-1-benzothiophene-2-carbonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane
• CAS No: 2309310-50-5
• MF: C₁₉H₁₈FN₃OS
• MW: 355.429126262665
• CID: 5341798
• Update Time: 2025-10-21

8-(5-fluoro-1-benzothiophene-2-carbonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• ((1R,5S)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)(5-fluorobenzo[b]thiophen-2-yl)methanone
• (5-fluoro-1-benzothiophen-2-yl)-(3-pyrazol-1-yl-8-azabicyclo[3.2.1]octan-8-yl)methanone
• 8-(5-fluoro-1-benzothiophene-2-carbonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane

• Inchi： 1S/C19H18FN3OS/c20-13-2-5-17-12(8-13)9-18(25-17)19(24)23-14-3-4-15(23)11-16(10-14)22-7-1-6-21-22/h1-2,5-9,14-16H,3-4,10-11H2
• InChI Key： YMCPWAJLGJOFCL-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2C=C1C(N1C2CC(CC1CC2)N1C=CC=N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 521
• XLogP3: 3.9
• Topological Polar Surface Area: 66.4

Additional information on 8-(5-fluoro-1-benzothiophene-2-carbonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane

Research Briefing on 8-(5-fluoro-1-benzothiophene-2-carbonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane (CAS: 2309310-50-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 8-(5-fluoro-1-benzothiophene-2-carbonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane (CAS: 2309310-50-5) as a promising therapeutic agent. This compound, characterized by its unique bicyclic structure and functional groups, has garnered significant attention due to its potential applications in targeting specific biological pathways. The following briefing synthesizes the latest research findings, focusing on its synthesis, mechanism of action, and preclinical evaluations.

The synthesis of 8-(5-fluoro-1-benzothiophene-2-carbonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the yield and purity of this compound, emphasizing the importance of the 5-fluoro-1-benzothiophene-2-carbonyl moiety in enhancing its binding affinity to target proteins. The incorporation of the pyrazole ring further contributes to its stability and bioavailability, making it a viable candidate for drug development.

Mechanistic studies have revealed that this compound exhibits high selectivity for specific receptor subtypes, particularly those involved in neurological and oncological pathways. In vitro assays demonstrate its ability to modulate key signaling cascades, such as the inhibition of protein kinases implicated in tumor growth. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been evaluated in animal models, showing favorable results with minimal off-target effects.

Preclinical trials have further underscored the therapeutic potential of 8-(5-fluoro-1-benzothiophene-2-carbonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane. In models of neurodegenerative diseases, the compound has shown neuroprotective effects by reducing oxidative stress and inflammation. Similarly, in oncology research, it has demonstrated efficacy in slowing tumor progression and enhancing the sensitivity of cancer cells to conventional therapies. These findings position it as a versatile scaffold for further optimization and clinical translation.

Despite these promising results, challenges remain in scaling up production and ensuring long-term safety. Future research directions include structural modifications to improve solubility and reduce potential toxicity, as well as comprehensive clinical trials to validate its efficacy in humans. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this compound into a marketable therapeutic agent.

In conclusion, 8-(5-fluoro-1-benzothiophene-2-carbonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane represents a significant breakthrough in chemical biology. Its unique structural features and biological activities make it a compelling candidate for addressing unmet medical needs. Continued research and investment in this area are expected to yield substantial benefits for patients and the broader scientific community.